N-(2-bromo-3,5-dinitrophenethyl)-2,2,2-trifluoroacetamide
Overview
Description
Scientific Research Applications
Synthesis of Heterocycles :
- Shaaban (2017) demonstrated the synthesis of various heterocycles and fused heterocycles incorporating the trifluoroacetamide moiety, utilizing N-(4-(2-bromoacetyl)phenyl)-2,2,2-trifluoroacetamide for reactions with thioamides and heterocyclic amines under thermal and microwave conditions (Shaaban, 2017).
Chemical Shift Sensitivity in NMR Studies :
- Research by Ye et al. (2015) highlighted the role of trifluoromethyl probes (including derivatives of trifluoroacetamide) in 19F NMR studies to distinguish protein conformers or states, indicating their importance in understanding protein structure (Ye et al., 2015).
Versatile Building Block for Synthesis :
- Lui, Marhold, and Rock (1998) utilized 3-bromo-1,1,1-trifluoroacetone, a related compound, as a versatile fluorinated building block in the synthesis of various trifluoromethylated heterocycles and aliphatic compounds (Lui, Marhold, & Rock, 1998).
Synthesis of Tetraaza[3.3.3.3]meta- and Paracyclopanes :
- Shinmyozu et al. (1993) described the synthesis of tetraaza[3.3.3.3]meta- and paracyclopanes by alkylation of N-substituted trifluoroacetamides, showing the compound's utility in producing complex molecular structures (Shinmyozu et al., 1993).
Oxidative Addition to Alkenes :
- Shainyan et al. (2015) explored the reactions of trifluoroacetamide with alkenes and dienes in an oxidative system, highlighting its utility in organic synthesis (Shainyan et al., 2015).
Copper-Catalyzed Synthesis of Primary Arylamines :
- Tao et al. (2008) developed a catalytic method for synthesizing primary arylamines using crystalline 2,2,2-trifluoroacetamide, indicating its importance in catalytic chemical processes (Tao et al., 2008).
Safety and Hazards
Properties
IUPAC Name |
N-[2-(2-bromo-3,5-dinitrophenyl)ethyl]-2,2,2-trifluoroacetamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7BrF3N3O5/c11-8-5(1-2-15-9(18)10(12,13)14)3-6(16(19)20)4-7(8)17(21)22/h3-4H,1-2H2,(H,15,18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JMLJZKKJBVCMLL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1CCNC(=O)C(F)(F)F)Br)[N+](=O)[O-])[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7BrF3N3O5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.08 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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